Cas no 2200498-52-6 (3-Tert-butyl-6-[(1-methylpiperidin-3-yl)methoxy]pyridazine)

• Product Name: 3-Tert-butyl-6-[(1-methylpiperidin-3-yl)methoxy]pyridazine
• CAS No: 2200498-52-6
• MF: C₁₅H₂₅N₃O
• MW: 263.37850356102
• CID: 5325750
• Update Time: 2025-06-08

3-Tert-butyl-6-[(1-methylpiperidin-3-yl)methoxy]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-6-[(1-methylpiperidin-3-yl)methoxy]pyridazine
• 3-Tert-butyl-6-[(1-methylpiperidin-3-yl)methoxy]pyridazine

• Inchi： 1S/C15H25N3O/c1-15(2,3)13-7-8-14(17-16-13)19-11-12-6-5-9-18(4)10-12/h7-8,12H,5-6,9-11H2,1-4H3
• InChI Key： ODXFZGWJSPLQNV-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(C)(C)C)N=N1)CC1CN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 2.6
• Topological Polar Surface Area: 38.2

Additional information on 3-Tert-butyl-6-[(1-methylpiperidin-3-yl)methoxy]pyridazine

Chemical Profile of 3-Tert-butyl-6-[(1-methylpiperidin-3-yl)methoxy]pyridazine (CAS No. 2200498-52-6)

3-Tert-butyl-6-[(1-methylpiperidin-3-yl)methoxy]pyridazine (CAS No. 2200498-52-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a pyridazine core with functional groups that suggest potential biological activity. The presence of a tert-butyl group enhances lipophilicity, while the (1-methylpiperidin-3-yl)methoxy moiety introduces a nitrogen-rich heterocyclic system, which is often associated with enhanced binding affinity to biological targets.

The chemical structure of this compound can be described as follows: a central pyridazine ring substituted at the 3-position with a tert-butyl group and at the 6-position with an (1-methylpiperidin-3-yl)methoxy group. This arrangement not only imparts unique physicochemical properties but also opens up possibilities for diverse biological interactions. The tert-butyl group, known for its steric bulk, can influence the compound's solubility and metabolic stability, whereas the (1-methylpiperidin-3-yl)methoxy group, with its piperidine core, is frequently found in bioactive molecules due to its ability to form hydrogen bonds and interact with protein targets.

In recent years, there has been growing interest in developing small molecules that modulate neurological and cardiovascular functions. The pyridazine scaffold is particularly relevant in this context, as it has been shown to exhibit activity in several therapeutic areas. For instance, derivatives of pyridazine have been investigated for their potential in treating conditions such as hypertension and neurodegenerative diseases. The specific substitution pattern in 3-Tert-butyl-6-[(1-methylpiperidin-3-yl)methoxy]pyridazine makes it a promising candidate for further exploration in these domains.

One of the most compelling aspects of this compound is its potential to interact with biological receptors and enzymes. The (1-methylpiperidin-3-yl)methoxy group, in particular, is reminiscent of structures found in many drugs that target central nervous system (CNS) receptors. This moiety can facilitate binding to neurotransmitter receptors such as serotonin or dopamine receptors, which are implicated in various neurological disorders. Additionally, the lipophilic nature of the tert-butyl group may enhance blood-brain barrier penetration, a critical factor for CNS drug development.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules with high binding affinity to target proteins. In this regard, 3-Tert-butyl-6-[(1-methylpiperidin-3-yl)methoxy]pyridazine has been modeled using molecular docking studies to predict its interaction with various biological targets. These simulations suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammation and oxidative stress pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the (1-methylpiperidin-3-yl)methoxy group and Friedel-Crafts alkylation for the incorporation of the tert-butyl group onto the pyridazine ring. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the final product.

From a pharmacological perspective, the combination of lipophilic and hydrophilic elements in 3-Tert-butyl-6-[(1-methylpiperidin-3-yl)methoxy]pyridazine suggests potential applications as a prodrug or an intermediate in drug development pipelines. Prodrugs are designed to improve pharmacokinetic properties such as solubility or bioavailability before being converted into their active form within the body. The structural features of this compound make it an attractive candidate for further investigation into prodrug formulations.

In conclusion, 3-Tert-butyl-6-[(1-methylpiperidin-3-yl)methoxy]pyridazine (CAS No. 2200498-52-6) represents a fascinating molecule with potential applications across multiple therapeutic areas. Its unique structural composition and predicted biological activity position it as a valuable asset for ongoing research in medicinal chemistry. As computational methods continue to refine drug discovery processes, compounds like this one will play an increasingly important role in developing novel treatments for human diseases.